Cas no 62123-88-0 (ethyl 2-(3-bromophenyl)-2-hydroxyacetate)

• Product Name: ethyl 2-(3-bromophenyl)-2-hydroxyacetate
• CAS No: 62123-88-0
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 5733380
• PubChem ID: 12252958
• Update Time: 2026-03-11

ethyl 2-(3-bromophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-bromophenyl)-2-hydroxyacetate
• Ethyl 3-bromo-α-hydroxybenzeneacetate
• 62123-88-0
• VKRSFFIJJDPMSC-UHFFFAOYSA-N
• 3-bromomandelic acid ethyl ester
• AKOS011496733

• Inchi： 1S/C10H11BrO3/c1-2-14-10(13)9(12)7-4-3-5-8(11)6-7/h3-6,9,12H,2H2,1H3
• InChI Key： VKRSFFIJJDPMSC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C1=CC=CC(Br)=C1)O

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on ethyl 2-(3-bromophenyl)-2-hydroxyacetate

Recent Advances in the Study of Ethyl 2-(3-bromophenyl)-2-hydroxyacetate (CAS: 62123-88-0) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(3-bromophenyl)-2-hydroxyacetate (CAS: 62123-88-0) has emerged as a compound of significant interest in recent chemical biology and pharmaceutical research. This chiral α-hydroxy ester derivative, characterized by its 3-bromophenyl substituent, has shown promising applications in asymmetric synthesis and drug discovery. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of CNS-targeting therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of novel GABA_A receptor modulators. Researchers utilized ethyl 2-(3-bromophenyl)-2-hydroxyacetate as a chiral building block, achieving excellent enantioselectivity (up to 98% ee) in the final products. The bromine substituent at the meta position was found to be crucial for both the synthetic accessibility and the biological activity of the resulting compounds.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of new antifungal agents derived from this compound. The hydroxyl and ester functional groups served as handles for further structural modifications, while the aromatic bromine atom facilitated various cross-coupling reactions. The resulting derivatives showed potent activity against Candida species with MIC values ranging from 2-8 μg/mL.

From a synthetic chemistry perspective, advances in catalytic asymmetric reactions using ethyl 2-(3-bromophenyl)-2-hydroxyacetate have been noteworthy. A 2023 Nature Catalysis paper described an innovative organocatalytic approach for the dynamic kinetic resolution of this compound, achieving remarkable yields (up to 92%) and stereoselectivity. The method proved particularly valuable for the preparation of enantiomerically pure pharmaceutical intermediates.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies published in the Journal of Chemical Information and Modeling (2024) provided new insights into its conformational preferences and intermolecular interactions. These findings have important implications for crystal engineering and formulation development in pharmaceutical applications.

Looking forward, ethyl 2-(3-bromophenyl)-2-hydroxyacetate continues to attract attention as a versatile scaffold in drug discovery. Current research directions include its application in PROTAC (proteolysis targeting chimera) design and as a precursor for radiopharmaceuticals, leveraging the bromine atom for isotopic labeling. The compound's unique combination of synthetic accessibility and structural features ensures its ongoing relevance in medicinal chemistry research.